Cas no 474-08-8 (Solanin D)

• Product Name: Solanin D
• CAS No: 474-08-8
• MF: C₂₇H₄₅NO
• MW: 399.652308225632
• MDL: MFCD00200961
• CID: 329320
• PubChem ID: 101379
• Update Time: 2025-04-19

Solanin D Chemical and Physical Properties

Names and Identifiers

• Solanidan-3-ol, (3b,5a)-
• DEMISSIDINE
• SOLANINE D(DEMISSIDINE)(RG) PrintBack
• 5alpha-Solanidan-3beta-ol
• Demissidin
• dihydrosolanidine
• DIHYDROSOLANIDINE T
• Solanidan-3-ol
• SOLANIN D
• SOLANINE D
• (3beta,5alpha)-Solanidan-3-ol
• NSC 409074
• (22R,25S)-5.alpha.-Solanidan-3.beta.-ol
• CCG-208467
• 474-08-8
• Solanidan-3beta-ol
• SR-05000002229-2
• (1S,2R,5S,7S,10S,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracosan-7-ol
• (22R,25S)-5alpha-Solanidan-3beta-ol
• SCHEMBL2683829
• (3-beta,5-alpha)-Solanidan-3-ol
• (22S,25S)-5-alpha-Solanidan-3-beta-ol
• NSC-409074
• Solanidan-3-ol, (3beta,5alpha)-
• SR-05000002229
• DTXSID801318127
• (22S,25S)-5-alpha-Solanidanine-3-beta-ol
• LMST01150001
• NS00042882
• UNII-VG66W0726Y
• 5-alpha-Solanidan-3-beta-ol
• Q27291814
• VG66W0726Y
• 5alpha-Solanidan-3beta-ol, (22R,25S)-
• (22S,25S)-5alpha-Solanidan-3beta-ol
• AKOS040761609
• CHEMBL2165408
• EINECS 207-478-1
• MFCD00200961
• CHEBI:166814
• Solanidan-3-ol, (3-beta,5-alpha)-
• 22R,25S-5alpha-Solanidanine-3beta-ol
• 3b-Allosolanidan-3-ol
• p-isopropylphenethylalcohol
• 5.alpha.-Solanidan-3.beta.-ol
• Solanidan-3-ol,5.alpha.)-
• NSC409074
• 10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracosan-7-ol
• 22R,25S-5.alpha.-Solanidanine-3.beta.-ol
• 3beta-Allosolanidan-3-ol
• CHEBI:192317
• Isosolanidan-3-ol
• 3-Epidemissidine
• 5.alpha.-Solanidan-3.beta.-ol,25S)-
• JALVTHFTYRPDMB-UHFFFAOYSA-N
• WLN: T H6 E6 D6 B556 ANTJ JQ M1 Q1 S1 W1
• Solanidan-3-ol #
• 5-Epidemissidine
• Solanidan-3-ol, (3.beta.,5.alpha.)-
• 5.alpha.-Solanidan-3.beta.-ol, (22R,25S)-
• (1S,2R,5S,7S,10S,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo(12.10.0.02,11.05,10.015,23.017,22)tetracosan-7-ol
• (22R,23R,24S)-3a,22,23-Trihydroxy-7-oxa-5a-ergostane-6-one
• (22S,25S)-5-.alpha.-Solanidanine-3-.beta.-ol
• (22S,25S)-5-.alpha.-Solanidan-3-.beta.-ol
• CS-0149304
• (3 beta,5 alpha)-solanidan-3-ol
• Solanidan-3-ol, (3-beta,5-alpha)-(9CI)
• HY-N8890
• 5alpha-Solanidan-3beta-ol (8CI)
• Solanin D

• MDL： MFCD00200961
• Inchi： 1S/C27H45NO/c1-16-5-8-23-17(2)25-24(28(23)15-16)14-22-20-7-6-18-13-19(29)9-11-26(18,3)21(20)10-12-27(22,25)4/h16-25,29H,5-15H2,1-4H3/t16-,17+,18-,19-,20+,21-,22-,23+,24-,25-,26-,27-/m0/s1
• InChI Key： JALVTHFTYRPDMB-HRRTYWNUSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@H]3[C@H](C)[C@H]4CC[C@H](C)CN4[C@H]3C[C@H]21

Computed Properties

• Exact Mass: 399.35000
• Monoisotopic Mass: 399.350115059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 217-219 ºC
• Solubility: Insuluble (2.8E-4 g/L) (25 ºC),
• PSA: 23.47000
• LogP: 5.67280

Solanin D Security Information

• Hazardous Material transportation number：UN 1544
• WGK Germany：3
• Hazard Category Code： 22-40
• Safety Instruction： S22; S36
• RTECS：WF0192000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Risk Phrases：R22; R40
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Solanidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Solanidines and derivatives